5-chloro-2-methoxy-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[2-(2-oxopyrimidin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C14H14ClN3O3/c1-21-12-4-3-10(15)9-11(12)13(19)16-6-8-18-7-2-5-17-14(18)20/h2-5,7,9H,6,8H2,1H3,(H,16,19)
• InChI Key: LYFRQTVLEIMPMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NCCN2C=CC=NC2=O
• Molecular Formula: C14H14ClN3O3
• Molecular Weight: 307.73 g/mol

Description

5-chloro-2-methoxy-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)benzamide is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It is a member of the benzamide family of compounds and has been studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential future directions.

Scientific Research Applications

Metoclopramide: Pharmacological Properties and Clinical Use

Metoclopramide is a compound with a similar chemical structure, noted for its effects on gastrointestinal motility. It's used in diagnostics and treatment of various vomiting types, and gastro-intestinal disorders. Metoclopramide facilitates radiological identification of lesions, assists in emergency endoscopy, reduces post-operative vomiting, and ameliorates drug-induced vomiting. It promotes gastric emptying and may offer symptomatic relief in conditions like dyspepsia and vertigo. However, its efficacy in healing gastric ulcers remains unproven, and it can cause extrapyramidal reactions in some cases. The compound's pharmacodynamic studies have established rapid effects on the motility of the gastro-intestinal tract after administration, with minimal overall effect on colonic motor activity. Its ability to accelerate the absorption of other drugs like salicylate, paracetamol, tetracycline, ethanol, and levodopa has been documented (Pinder, Brogden, Sawyer, Speight, & Avery, 2012).